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Compound of Interest

1-(3-
Compound Name:
Dimethylaminopropyl)piperazine

cat. No.: B1273179

An In-Depth Technical Guide to 1-(3-Dimethylaminopropyl)piperazine: Properties, Synthesis,
and Applications

Introduction

1-(3-Dimethylaminopropyl)piperazine, identified by CAS Number 877-96-3, is a bifunctional
organic compound that has garnered significant interest within the realms of organic synthesis
and medicinal chemistry.[1][2] Its molecular architecture, featuring a piperazine ring coupled
with a dimethylaminopropyl side chain, makes it a versatile building block and a valuable
intermediate in the synthesis of complex molecules.[2] The piperazine moiety is a privileged
scaffold in drug discovery, appearing in numerous FDA-approved pharmaceuticals, where it is
often employed to modulate physicochemical properties such as aqueous solubility and to
serve as a linker for pharmacophoric groups.[3][4] This guide provides a comprehensive
technical overview of 1-(3-Dimethylaminopropyl)piperazine, detailing its physicochemical
properties, synthesis, chemical reactivity, applications, and safety protocols for researchers,
scientists, and drug development professionals.

Section 1: Physicochemical Properties and
Identification

The fundamental characteristics of a chemical reagent are critical for its effective use in
research and development. The identity and purity of 1-(3-Dimethylaminopropyl)piperazine
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are established through a combination of its chemical formula, molecular weight, and various
physical constants. Commercial grades typically offer a purity of 98% or higher, as determined
by Gas Chromatography (GC), ensuring minimal interference from impurities in sensitive
synthetic applications.[5][6]

Table 1: Chemical Identifiers for 1-(3-Dimethylaminopropyl)piperazine

Identifier Value

Molecular Formula CoH21N3[1][2][5][7]
Molecular Weight 171.28 g/mol [1][5][6]
CAS Number 877-96-3[1][5]

N,N-Dimethyl-1-piperazinepropanamine; N,N-
Alternate Names ) ) ) )
Dimethyl-3-piperazinopropylamine[1][5]

InChl Key YJRGRZJIKGMBHIB-UHFFFAOYSA-N[5][6]

| SMILES | CN(C)CCCN1CCNCC1[5][6][7] |

Table 2: Physical Properties of 1-(3-Dimethylaminopropyl)piperazine

Property Value

Appearance Clear, light yellow liquid[2]
Boiling Point 100-102°C at 5 mmHg[8]
Density ~0.911 g/cm?3[2]

| Refractive Index (n20/D) | 1.478[5][6] |

Section 2: Synthesis and Purification

The synthesis of 1-(3-Dimethylaminopropyl)piperazine is typically achieved through a
nucleophilic substitution reaction. This standard approach offers a reliable and scalable method
for producing the compound in a laboratory setting.
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Principle of Synthesis

The core of the synthesis involves the N-alkylation of piperazine. Piperazine, with its two
secondary amine groups, acts as a nucleophile. One of the amine groups attacks the
electrophilic carbon of an alkyl halide, in this case, 3-chloro-N,N-dimethylpropanamine. A base,
such as sodium bicarbonate, is used to neutralize the hydrochloric acid formed during the
reaction, driving the equilibrium towards the product. Using a large excess of piperazine helps
to minimize the undesired dialkylation product.

Detailed Experimental Protocol

The following protocol is adapted from established synthetic procedures.[8]

Materials:

Piperazine (1.2 mole)

3-chloro-N,N-dimethylpropanamine hydrochloride (0.455 mole)

Sodium bicarbonate (1.3 mole)

Ethanol (500 ml)

Dichloromethane

Procedure:

o Combine 100 g (1.2 mole) of piperazine, 72 g (0.455 mole) of 3-chloro-N,N-
dimethylpropanamine hydrochloride, and 110 g (1.3 mole) of sodium bicarbonate in 500 ml
of ethanol in a round-bottom flask.

e Heat the mixture under reflux for 7 hours.
» Allow the reaction mixture to cool to room temperature.

« Filter the mixture to remove the inorganic salts (sodium chloride and excess sodium
bicarbonate).
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o Concentrate the filtrate to dryness under vacuum to remove the ethanol.

 Slurry the resulting residue in dichloromethane and filter again to remove any remaining
piperazine hydrochloride.

» Concentrate the filtrate to yield the crude product.

» Purify the crude product by distillation under reduced pressure (~5 mm) to afford the final
product (boiling point 100°-102°C/5 mm).[8] The yield is reported to be approximately 44%.

[8]

Workflow for Synthesis and Purification
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Reaction Setup

Combine Reactants:
- Piperazine
- 3-chloro-N,N-dimethylpropanamine HCI
- Sodium Bicarbonate
- Ethanol

Heat Under Reflux
(7 hours)
Workup

Cool to RT

Gilter Inorganic Salts)

:

Concentrate Filtrate
(Vacuum)

[Slurry in Dichloromethane]
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1-(3-Dimethylaminopropyl)piperazine.
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Section 3: Chemical Reactivity and Applications in
Drug Development

The utility of 1-(3-Dimethylaminopropyl)piperazine stems from its bifunctional nature. The
secondary amine of the piperazine ring is a potent nucleophile, readily participating in
alkylation, acylation, and coupling reactions.[2] This allows for its incorporation into larger
molecular frameworks. The tertiary dimethylamino group, while less reactive, enhances the
basicity and polarity of the molecule, which can be crucial for modulating the pharmacokinetic
properties of a drug candidate.

Role as a Synthetic Building Block

The piperazine heterocycle is a cornerstone in medicinal chemistry, and this compound
provides an efficient means to introduce it, along with a flexible, basic side chain. This
structural motif is often used to connect different pharmacophoric elements within a drug
molecule. For instance, its derivatives have been explored in the synthesis of novel probes for
the serotonin transporter (SERT).[9] In a study developing analogues of the antidepressant
citalopram, related piperazine-containing structures were synthesized to probe the S1 and S2
binding sites of SERT, demonstrating the value of this scaffold in exploring structure-activity
relationships.[9]

lllustrative Synthetic Pathway

The following diagram illustrates a generalized workflow where a bifunctional intermediate like
1-(3-Dimethylaminopropyl)piperazine is used to link two molecular fragments, a common
strategy in drug discovery.
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Starting Materials

Fragment A 1-(3-Dimethylaminopropyl)piperazine Fragment B
(e.g., with a leaving group) (Linker) (e.g., with a reactive group)

Synthe‘ 'ic Steps
Step 1: Couple Fragment A
(e.g., Nucleophilic Substitution)

Step 2: Couple Fragment B
(Post-functionalization if needed)

Y

Final Molecule
(Fragment A - Linker - Fragment B)

Click to download full resolution via product page
Caption: Generalized workflow showing the role of a piperazine linker in drug synthesis.

Section 4: Handling, Storage, and Safety

Due to its chemical nature, 1-(3-Dimethylaminopropyl)piperazine must be handled with
appropriate care. It is classified as an irritant and requires specific safety measures to prevent

exposure.

Table 3: GHS Hazard and Precautionary Information
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Category Code Description
Hazard Statements H315 Causes skin irritation.[5][6]
Causes serious eye irritation.
H319
[51[6]
May cause respirato
H335 ) .y. P i
irritation.[5][6]
] Avoid breathing mist/vapors.[5]
Precautionary Statements P261 ]
Wear protective gloves/eye
P280 p J ) Y
protection/face protection.[5]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[5]

| | P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5] |

Protocol for Safe Handling

» Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[10]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[5][11] A respirator with a
suitable filter (e.g., type ABEK) may be necessary for operations with a high risk of aerosol
generation.[5]

o Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools like pipettes
or syringes.

e Exposure Response:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water.[11]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.[10]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[10]

o Spills: Absorb small spills with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for chemical waste disposal.

Storage and Stability

Proper storage is essential to maintain the quality and integrity of the compound.

o Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and strong acids.[10][11]

o Container: Keep the container tightly closed to protect from moisture and air.[10][12] Some
related compounds are noted to be sensitive to light, so storage in an opaque or amber
container is advisable.[11][12]

Conclusion

1-(3-Dimethylaminopropyl)piperazine is a functionally rich and synthetically versatile
chemical intermediate. Its well-defined physicochemical properties, straightforward synthesis,
and dual-reactive sites make it a valuable tool for chemists, particularly those in drug discovery
and development. The ability to introduce the pharmaceutically important piperazine motif while
simultaneously providing a flexible, basic side chain allows for the systematic modification of
lead compounds to optimize their biological activity and pharmacokinetic profiles. Adherence to
strict safety and handling protocols is mandatory to ensure its safe and effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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